Cas no 208755-46-8 (5-Methyl-1-(4-thio-β-L-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione)

• Product Name: 5-Methyl-1-(4-thio-β-L-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
• CAS No: 208755-46-8
• MF: C₁₀H₁₄N₂O₅S
• MW: 274.293561458588
• CID: 6970493
• PubChem ID: 492385
• Update Time: 2025-08-13

5-Methyl-1-(4-thio-β-L-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-(4-thio-
• 1-((2S,3R,4R,5S)-3,4-Dihydroxy-5-hydroxymethyl-tetrahydro-thiophen-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• CHEMBL360490
• 208755-46-8
• 1-[(2S,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione
• A-L-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
• SCHEMBL3751617
• 5-Methyl-1-(4-thio-β-L-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione

• Inchi： 1S/C10H14N2O5S/c1-4-2-12(10(17)11-8(4)16)9-7(15)6(14)5(3-13)18-9/h2,5-7,9,13-15H,3H2,1H3,(H,11,16,17)/t5-,6-,7+,9-/m0/s1
• InChI Key： CKHFVQVATAWGSH-LKHWLPBLSA-N
• SMILES： S1[C@@H](CO)[C@@H]([C@H]([C@H]1N1C(NC(C(C)=C1)=O)=O)O)O

Computed Properties

• Exact Mass: 274.06234272Da
• Monoisotopic Mass: 274.06234272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 135Ų